Cas no 2138114-73-3 (1-(2-Nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinoxaline)

• Product Name: 1-(2-Nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinoxaline
• CAS No: 2138114-73-3
• MF: C₁₄H₁₃N₃O₄S
• MW: 319.335721731186
• CID: 6394784
• PubChem ID: 165862179
• Update Time: 2025-11-01

1-(2-Nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinoxaline Chemical and Physical Properties

Names and Identifiers

• 2138114-73-3
• EN300-1169161
• 1-(2-nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinoxaline
• 1-(2-Nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinoxaline

• Inchi： 1S/C14H13N3O4S/c18-17(19)13-7-3-4-8-14(13)22(20,21)16-10-9-15-11-5-1-2-6-12(11)16/h1-8,15H,9-10H2
• InChI Key： XBONJOVNYTUCJX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1C2C=CC=CC=2NCC1)(=O)=O

Computed Properties

• Exact Mass: 319.06267708g/mol
• Monoisotopic Mass: 319.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 104Ų

Additional information on 1-(2-Nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinoxaline

Introduction to 1-(2-Nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinoxaline (CAS No. 2138114-73-3)

1-(2-Nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinoxaline, identified by its unique Chemical Abstracts Service (CAS) number 2138114-73-3, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This heterocyclic sulfonamide derivative has garnered attention due to its structural complexity and potential biological activities. The compound features a tetrahydroquinoxaline core appended with a 2-nitrobenzenesulfonyl moiety, which together creates a molecule with distinct chemical and pharmacological properties. The nitro group and the sulfonamide functionality are key structural elements that contribute to the compound's reactivity and biological interactions.

The tetrahydroquinoxaline scaffold is a well-studied pharmacophore in medicinal chemistry, known for its presence in various bioactive molecules. This ring system is often associated with properties such as receptor binding affinity and metabolic stability. In contrast, the 2-nitrobenzenesulfonyl group introduces both electronic and steric influences into the molecule. The nitro group, being electron-withdrawing, can modulate the electronic properties of the adjacent aromatic ring, while the sulfonamide moiety provides a hydrogen bond donor/acceptor site that is critical for molecular recognition processes.

Recent advancements in drug discovery have highlighted the importance of sulfonamide derivatives in developing novel therapeutic agents. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of a sulfonamide group into a tetrahydroquinoxaline framework has been explored in several research studies aimed at identifying compounds with enhanced pharmacological profiles. For instance, modifications to this core structure have led to the discovery of molecules with improved solubility and bioavailability.

The 1-(2-Nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinoxaline compound represents an interesting case study in how structural modifications can influence biological activity. The presence of both the nitro group and the sulfonamide moiety suggests potential interactions with various biological targets. In particular, the sulfonamide group may engage in hydrogen bonding with polar residues in protein binding pockets, while the nitro group could participate in π-stacking interactions or influence electronic distribution through its strong electron-withdrawing effect.

Recent research has demonstrated that derivatives of tetrahydroquinoxaline have shown promise in several therapeutic areas. For example, some tetrahydroquinoxalines have been investigated for their potential as kinase inhibitors due to their ability to mimic ATP binding pockets. Similarly, modifications to the sulfonamide part of these molecules have led to compounds with anti-inflammatory properties by targeting enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). The specific combination of functional groups in 1-(2-Nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinoxaline may therefore make it a valuable scaffold for further derivatization and optimization.

In terms of synthetic chemistry, the preparation of 1-(2-Nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinoxaline involves multi-step organic synthesis pathways that require careful consideration of reaction conditions and intermediates. The introduction of the nitro group into the aromatic ring followed by functionalization at the tetrahydroquinoxaline core necessitates precise control over reaction parameters to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to complex heterocyclic compounds like this one.

The pharmacokinetic properties of 1-(2-Nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinoxaline are also an important consideration for its potential therapeutic applications. Factors such as solubility, stability under physiological conditions, and metabolic clearance rates must be evaluated to assess its suitability for drug development. Computational modeling techniques have been increasingly used to predict these properties before experimental validation is undertaken.

From a computational chemistry perspective, 1-(2-Nitrobenzenesulfonyl)-1,2,3,-4-tetrahydroquinoxaline can be studied using various molecular modeling techniques to understand its interactions with biological targets at an atomic level. Techniques such as molecular dynamics simulations can provide insights into how this compound might bind to proteins or enzymes and how conformational changes might affect its activity. Additionally, quantum mechanical calculations can be employed to analyze electronic structure and reactivity.

The role of computational methods in drug discovery has grown significantly over recent years, particularly due to advancements in computational power and algorithmic efficiency. These tools allow researchers to screen large libraries of compounds virtual, identify promising candidates, and optimize their structures before moving into expensive wet-lab experiments.* This approach not only accelerates*the drug development process but also reduces costs associated*with traditional trial-and-error methods.*

In conclusion, 1-(2-Nitrobenzenesulfonyl)-1,-2,-3,-4-tetrahydroquinoxaline (CAS No.* 2138114-73-3)* represents*an intriguing compound*with potential applications*in medicinal chemistry.* Its unique structural features,*including*the tetrahydroquinoxaline core*and*the nitrobenzenesulfonyl moiety,*make it*a valuable scaffold for further exploration.* Recent research trends suggest that derivatives like this one may lead*to novel therapeutic agents*with improved efficacy*and reduced side effects.* As computational methods continue*to evolve,*the ability to predict*and analyze*biological activity more accurately will further enhance our understanding*of these complex molecules.*